3-(Trifluoromethyl)pyridine-2,4-diamine

Specification

• CAS No.: 1227563-89-4
• Molecular Formula: C6H6F3N3
• Molecular Weight: 177.13 g/mol
• IUPAC Name: 3-(trifluoromethyl)pyridine-2,4-diamine
• Standard InChI: InChI=1S/C6H6F3N3/c7-6(8,9)4-3(10)1-2-12-5(4)11/h1-2H,(H4,10,11,12)
• Standard InChI Key: ZJVVIEKMOKNGGD-UHFFFAOYSA-N
• SMILES: C1=CN=C(C(=C1N)C(F)(F)F)N
• Canonical SMILES: C1=CN=C(C(=C1N)C(F)(F)F)N

Introduction

3-(Trifluoromethyl)pyridine-2,4-diamine is a heterocyclic aromatic compound featuring a pyridine ring with two amino groups at the 2 and 4 positions and a trifluoromethyl group at the 3 position. Its molecular formula is C₆H₆F₃N₃, with a molecular weight of 177.13 g/mol. The presence of fluorine atoms enhances both the chemical reactivity and stability of the compound, making it a valuable intermediate in organic synthesis and medicinal chemistry.

Synthesis Methods

Several synthetic routes exist for producing 3-(trifluoromethyl)pyridine-2,4-diamine. These methods typically involve multi-step processes, including the construction of a pyridine ring from trifluoromethyl-containing building blocks or the direct introduction of a trifluoromethyl group into a pre-existing pyridine structure.

Biological Activities and Applications

Compounds similar to 3-(trifluoromethyl)pyridine-2,4-diamine have been investigated for their potential as pharmaceutical agents, targeting diseases such as cancer. The unique electronic properties imparted by the trifluoromethyl group may enhance the binding affinity of these compounds to biological targets. Additionally, trifluoromethyl pyrimidine derivatives have shown antifungal, insecticidal, and anticancer activities, highlighting the broader potential of trifluoromethylated compounds in bioactive research.

Research Findings and Future Directions

Research on 3-(trifluoromethyl)pyridine-2,4-diamine and similar compounds is ongoing, with a focus on their applications in medicinal chemistry and organic synthesis. The increasing demand for derivatives of these compounds underscores their importance in ongoing research. Future studies may explore the optimization of synthetic routes and the expansion of biological activity profiles to include other potential therapeutic targets.